3-Cyclopropyl-1-methyl-N-(prop-2-yn-1-yl)-1H-pyrazole-5-carboxamide

• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• SMILES: CN1C(=CC(=N1)C2CC2)C(=O)NCC#C
• InChI: InChI=1S/C11H13N3O/c1-3-6-12-11(15)10-7-9(8-4-5-8)13-14(10)2/h1,7-8H,4-6H2,2H3,(H,12,15)
• InChIKey: OLLOMYDUWUQNSN-UHFFFAOYSA-N

Chemical Identity and Procurement Baseline

3-Cyclopropyl-1-methyl-N-(prop-2-yn-1-yl)-1H-pyrazole-5-carboxamide (CAS 1710293-35-8) is a pyrazole-5-carboxamide derivative bearing a cyclopropyl group at the 3-position, an N-methyl substituent at the 1-position, and an N-propargyl carboxamide side chain . The molecular formula is C11H13N3O with a molecular weight of 203.24 g/mol . This compound belongs to a class of pyrazole carboxamides that have been investigated as CRAC channel inhibitors and agricultural fungicides, though published quantitative differentiation data for this specific analog remain limited [1].

May support CRAC channel inhibitor screening studies

Enables SAR exploration of N-propargyl substitution effects

Terminal alkyne handle facilitates click chemistry probe synthesis

• [1] Nordhoff S, Wachten S, Kless A, Voss F, Ritter S. Pyrazolyl-based carboxamides II as CRAC channel inhibitors. WO-2014108336-A1. Grünenthal GmbH. Priority date 2013-01-10. View Source

Selection Risks of Uncharacterized Analog Substitution

Pyrazole-5-carboxamides with varying N-substitution patterns (e.g., N-phenyl, N-benzyl, N-alkyl) exhibit divergent target engagement profiles across CRAC channel inhibition [1], fungicidal activity [2], and nematicidal potency [3]. The propargyl moiety in the target compound introduces a terminal alkyne that can participate in π-cation or π-π interactions distinct from saturated N-alkyl analogs, as evidenced by molecular docking studies on related pyrazole-5-carboxamides showing that flexible chain substituents critically influence succinate dehydrogenase (SDH) binding modes [3]. Without explicit comparative data for this precise compound, generic substitution risks selecting an analog with unverified target binding, altered physicochemical properties, or undocumented bioactivity.

!N-substitution pattern divergence alters CRAC target engagement profiles.

!Propargyl alkyne introduces π-interactions absent in N-alkyl analogs, affecting SDH binding modes.

!Physicochemical properties (TPSA, HBD count) may shift without comparative data.

• [1] Pyrazolyl-based carboxamides as CRAC channel inhibitors. US8399436B2. Filed 2010-04-22. Published 2013-03-19. View Source
• [2] Bartels G. Fungicide pyrazole carboxamides derivatives. US20160297766A1. Filed 2016-06-21. View Source
• [3] Shi J, Han L, Xu T, Peng WL, Liu XH. Synthesis, Nematicidal Activity, and Molecular Docking of Some New Pyrazole-5-carboxamide Derivatives with Flexible Chain. Indian Journal of Heterocyclic Chemistry. 2024;34(2):165-171. doi:10.59467/IJHC.2024.34.165. View Source

Quantitative Differentiation Evidence vs. Comparators

Purity Specification: 97% HPLC vs. Market Minimum

The target compound is specified at 97% purity by HPLC as certified per batch analysis, including NMR, HPLC, and GC detection reports . A comparator listing from CymitQuimica (Biosynth) specifies a minimum purity of 95% . This 2-percentage-point gap, while modest, is a vendor-verified quantitative distinction relevant for assays where impurity profiles (e.g., residual cyclopropyl precursors or des-propargyl byproducts) may interfere with biological readouts. Direct head-to-head lot comparisons are not publicly available, and batch-to-batch variability data are not disclosed.

Purity specification

Specification review

97% Bidepharm (batch-certified)

95% min. CymitQuimica/Biosynth

+2 percentage points

Supports procurement confidence for sensitive assay workflows

Batch-to-batch variability not disclosed

Evidence Dimension	Purity specification (HPLC area%)
Target Compound Data	97% (Bidepharm, batch-certified with NMR/HPLC/GC)
Comparator Or Baseline	95% minimum (CymitQuimica/Biosynth listing)
Quantified Difference	+2 percentage points
Conditions	HPLC area% normalization; individual batch certificates for Bidepharm; minimum specification for CymitQuimica

Why This Matters

For procurement decisions in sensitive biochemical or cell-based assays, a 97% certified purity with orthogonal analytical characterization provides higher confidence in compound identity and reduces the risk of impurity-driven false positives compared to a 95% minimum specification.

TPSA Comparison: Propargyl vs. Primary Amide Analogs

The target compound contains a propargyl amide side chain and a cyclopropyl substituent, distinguishing it from the unsubstituted pyrazole-5-carboxamide core. Computational estimation using the fragment-based method yields a topological polar surface area (TPSA) of approximately 58 Ų, compared to ~72 Ų for the primary amide analog (3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxamide) lacking the N-propargyl group [1]. This difference arises from the replacement of two primary amide hydrogens with the propargyl group, reducing hydrogen bond donor count from 2 to 1 and lowering TPSA. No experimental logP or permeability data are available to confirm the functional impact of this TPSA reduction.

Topological PSA (calc.)

Class-level inference

~58 Ų (propargyl amide)

~72 Ų (primary amide)

~14 Ų lower

May influence cellular permeability; requires experimental confirmation

Fragment-based estimation, no logP data

Evidence Dimension	Topological polar surface area (TPSA, calculated)
Target Compound Data	~58 Ų (3-cyclopropyl-1-methyl-N-(prop-2-yn-1-yl)-1H-pyrazole-5-carboxamide)
Comparator Or Baseline	~72 Ų (3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxamide, primary amide)
Quantified Difference	~14 Ų lower TPSA
Conditions	Fragment-based computational estimation; no experimental validation

Why This Matters

A TPSA below 60 Ų is associated with improved passive membrane permeability in central nervous system drug design, suggesting that this compound may exhibit different cellular uptake characteristics compared to more polar, higher-TPSA analogs, though this inference requires experimental confirmation.

• [1] Ertl P, Rohde B, Selzer P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry. 2000;43(20):3714-3717. (Method used for TPSA estimation). View Source

Nematicidal Activity in Flexible-Chain Carboxamide Class

A series of pyrazole-5-carboxamides with flexible side chains were evaluated for nematicidal activity against Meloidogyne incognita at 10 mg/L, with compound 5r exhibiting the best activity in the series [1]. The target compound, bearing a propargyl flexible chain, belongs to the same subclass, but its specific nematicidal activity has not been reported. Molecular docking of compound 5r with succinate dehydrogenase (SDH) revealed π-cation, π-π, and hydrogen bond interactions [1], suggesting that the propargyl moiety may engage in similar or distinct SDH binding interactions compared to the saturated alkyl or alkoxy chains in the reported series. No direct comparative data exist between the propargyl-substituted target and the published compound 5r.

Nematicidal activity

Class-level inference

Not reported for target compound

Compound 5r showed moderate activity at 10 mg/L

Class precedent suggests SDH inhibition hypothesis; requires validation

No direct comparative data available

Evidence Dimension	Nematicidal activity against M. incognita at 10 mg/L
Target Compound Data	Not reported
Comparator Or Baseline	Compound 5r (flexible-chain pyrazole-5-carboxamide) showed moderate activity at 10 mg/L [1]
Quantified Difference	No data available for direct comparison
Conditions	In vitro nematicidal assay; molecular docking to SDH (PDB not specified)

Why This Matters

The class-level precedent for SDH inhibition by flexible-chain pyrazole-5-carboxamides provides a hypothesis for the target compound's potential nematicidal mechanism, but the absence of quantitative data mandates experimental validation before procurement for this application.

• [1] Shi J, Han L, Xu T, Peng WL, Liu XH. Synthesis, Nematicidal Activity, and Molecular Docking of Some New Pyrazole-5-carboxamide Derivatives with Flexible Chain. Indian Journal of Heterocyclic Chemistry. 2024;34(2):165-171. doi:10.59467/IJHC.2024.34.165. View Source

Application Scenarios Supported by Differentiation Data

High-Purity Assays with Orthogonal Analytical Certification

For target engagement studies, SPR binding assays, or cell-based phenotypic screens where impurity-driven artifacts must be minimized, the 97% purity specification with batch-specific NMR, HPLC, and GC certificates provides traceable quality assurance beyond the 95% minimal threshold of alternative vendors . This supports procurement for academic or industrial laboratories conducting CRAC channel inhibition screening, where pyrazole carboxamides are established pharmacophores [1].

SAR Studies of N-Propargyl Substituent Effects

The terminal alkyne in the N-propargyl group distinguishes this compound from saturated N-alkyl analogs (e.g., N-ethyl, N-propyl pyrazole-5-carboxamides). The predicted TPSA reduction (~58 Ų vs. ~72 Ų for the primary amide) and the potential for π-interactions observed in molecular docking of flexible-chain analogs with SDH make this compound a rational probe for SAR studies investigating the impact of unsaturation on target affinity and cellular permeability.

In Silico Screening of Pyrazole Carboxamide Libraries

The distinct molecular descriptors (cyclopropyl steric bulk, propargyl π-system, reduced hydrogen bond donor count) make this compound a useful entry for diversity-oriented virtual library construction. Computational docking campaigns targeting CRAC channel components or SDH can leverage its structural features to explore chemical space not covered by saturated-chain or primary amide analogs . The availability of vendor-verified analytical data [1] facilitates immediate acquisition for follow-up experimental validation of in silico hits.

Click Chemistry Derivatization via Terminal Alkyne

The propargyl group enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) for late-stage diversification into triazole-containing conjugates. This synthetic handle is absent in N-alkyl or N-aryl pyrazole-5-carboxamide analogs, making the target compound uniquely suited for bioconjugation, chemical probe synthesis, or library expansion via click chemistry, provided the 97% purity starting material supports efficient conversion.

Application

Selection Property

Validation Focus

CRAC channel inhibition screening

Batch-certified identity with orthogonal analytical data

Impurity profile and assay interference assessment

SAR studies of N-propargyl vs saturated N-alkyl analogs

Propargyl π-interaction potential and reduced HBD count

Target affinity and permeability comparison

Diversity-oriented virtual library construction

Unique cyclopropyl and propargyl descriptors

In silico hit validation against CRAC or SDH

CuAAC click chemistry probe synthesis

Terminal alkyne for triazole formation

Conversion efficiency with high-purity starting material

• [1] Pyrazolyl-based carboxamides as CRAC channel inhibitors. US8399436B2. Filed 2010-04-22. Published 2013-03-19. View Source
• [2] Ertl P, Rohde B, Selzer P. Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry. 2000;43(20):3714-3717. View Source
• [3] Shi J, Han L, Xu T, Peng WL, Liu XH. Synthesis, Nematicidal Activity, and Molecular Docking of Some New Pyrazole-5-carboxamide Derivatives with Flexible Chain. Indian Journal of Heterocyclic Chemistry. 2024;34(2):165-171. doi:10.59467/IJHC.2024.34.165. View Source